Cas no 170991-34-1 (Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]-)
170991-34-1 structure
Product Name:Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]-
CAS No:170991-34-1
MF:C15H15BrO
MW:291.183003664017
CID:1353756
PubChem ID:21909303
Update Time:2025-04-20
Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]-
- 1-bromo-4-(2-phenylmethoxyethyl)benzene
- DTXSID30619927
- SCHEMBL3686733
- 4-(2-Benzyloxyethyl)-1-bromobenzene
- 1-bromo-4-[2-(phenylmethoxy)ethyl]benzene
- DA-09357
- DUVMFQYEWCGNPH-UHFFFAOYSA-N
- 1-(2-(benzyloxy)ethyl)-4-bromobenzene
- 1-Bromo-4-(2-benzyloxyethyl)benzene
- 1-[2-(benzyloxy)ethyl]-4-bromobenzene
- A1-05188
- Benzyl 2-(4-bromophenyl)ethyl ether
- 2-(4-bromophenyl) ethylbenzylether
- 4-(2-benzyloxyethyl) phenylbromide
- 170991-34-1
- 1-bromo-4-[2-(phenylmethoxy)-ethyl]-benzene
-
- Inchi: 1S/C15H15BrO/c16-15-8-6-13(7-9-15)10-11-17-12-14-4-2-1-3-5-14/h1-9H,10-12H2
- InChI Key: DUVMFQYEWCGNPH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CCOCC1C=CC=CC=1
Computed Properties
- Exact Mass: 290.03065
- Monoisotopic Mass: 290.03063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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